Cas no 898607-08-4 (2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 898607-08-4
• MF: C₁₇H₁₆N₆O₄S
• MW: 400.411741256714
• CID: 5485148
• PubChem ID: 18580870
• Update Time: 2025-05-28

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• STL269790
• 898607-08-4
• F2715-0248
• 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide
• 2-((4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-nitrophenyl)acetamide
• AKOS016361619
• 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C17H16N6O4S/c1-27-14-8-2-11(3-9-14)16-20-21-17(22(16)18)28-10-15(24)19-12-4-6-13(7-5-12)23(25)26/h2-9H,10,18H2,1H3,(H,19,24)
• InChI Key： WYFKTUWRGGZNLL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=NN=C(C2C=CC(=CC=2)OC)N1N

Computed Properties

• Exact Mass: 400.09537419g/mol
• Monoisotopic Mass: 400.09537419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Recent Advances in the Study of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS: 898607-08-4)

The compound 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS: 898607-08-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the 1,2,4-triazole moiety, combined with the 4-methoxyphenyl and 4-nitrophenyl groups, contributes to its unique chemical properties and biological activity. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and click chemistry, to optimize the yield and purity of this compound.

In vitro studies have demonstrated that 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide exhibits potent inhibitory activity against a range of bacterial and fungal pathogens. Notably, its efficacy against drug-resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, has been particularly encouraging. Mechanistic studies suggest that the compound disrupts microbial cell wall synthesis and interferes with essential enzymatic pathways.

In the context of cancer research, this compound has shown selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. Preliminary data indicate that it induces apoptosis through the activation of caspase-dependent pathways and the inhibition of key oncogenic signaling molecules. Furthermore, molecular docking studies have revealed strong binding affinities for several cancer-related targets, such as EGFR and PI3K.

Despite these promising findings, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Current efforts are focused on improving its bioavailability and reducing potential off-target effects through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS: 898607-08-4) represents a versatile and potent compound with significant potential in both antimicrobial and anticancer therapy. Continued research and development efforts are expected to unlock its full therapeutic value, paving the way for novel treatment options in the field of chemical biology and medicine.